Tebuconazole-d9
Tebuconazole-d9
Brand Name:
Vulcanchem
CAS No.:
1246818-83-6
VCID:
VC0030898
InChI:
InChI=1S/C16H22ClN3O/c1-15(2,3)16(21,10-20-12-18-11-19-20)9-8-13-4-6-14(17)7-5-13/h4-7,11-12,21H,8-10H2,1-3H3/i1D3,2D3,3D3
SMILES:
CC(C)(C)C(CCC1=CC=C(C=C1)Cl)(CN2C=NC=N2)O
Molecular Formula:
C16H22ClN3O
Molecular Weight:
316.877
Tebuconazole-d9
CAS No.: 1246818-83-6
Reference Standards
VCID: VC0030898
Molecular Formula: C16H22ClN3O
Molecular Weight: 316.877
| CAS No. | 1246818-83-6 |
|---|---|
| Product Name | Tebuconazole-d9 |
| Molecular Formula | C16H22ClN3O |
| Molecular Weight | 316.877 |
| IUPAC Name | 5-(4-chlorophenyl)-1,1,1-trideuterio-3-(1,2,4-triazol-1-ylmethyl)-2,2-bis(trideuteriomethyl)pentan-3-ol |
| Standard InChI | InChI=1S/C16H22ClN3O/c1-15(2,3)16(21,10-20-12-18-11-19-20)9-8-13-4-6-14(17)7-5-13/h4-7,11-12,21H,8-10H2,1-3H3/i1D3,2D3,3D3 |
| Standard InChIKey | PXMNMQRDXWABCY-GQALSZNTSA-N |
| SMILES | CC(C)(C)C(CCC1=CC=C(C=C1)Cl)(CN2C=NC=N2)O |
| Synonyms | α-[2-(4-Chlorophenyl)ethyl]-α-(1,1-dimethylethyl-d9)-1H-1,2,4-triazole-1-ethanol; (+/-)-Tebuconazole-d9; Atlas-d9; BAY-HWG 1608-d9; Corail-d9; Elite-d9; Ethyltrianol-d9; Etiltrianol-d9; Fenetrazole-d9; Folicur-d9; Folicur 200EC-d9; HWG 1608-d9; Horiz |
| PubChem Compound | 71752338 |
| Last Modified | Nov 11 2021 |
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